Cas no 114431-62-8 (7H-Purine-7-propanoic acid, 8-amino-1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-)

• Product Name: 7H-Purine-7-propanoic acid, 8-amino-1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-
• CAS No: 114431-62-8
• MF: C₁₀H₁₃N₅O₄
• MW: 267.241321325302
• CID: 4454779
• PubChem ID: 13820498
• Update Time: 2025-06-12

7H-Purine-7-propanoic acid, 8-amino-1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo- Chemical and Physical Properties

Names and Identifiers

• 7H-Purine-7-propanoic acid, 8-amino-1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-
• 3-(8-Amino-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-purin-7-yl)-propionic acid
• 3-(8-amino-1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)propanoic acid
• PEA43162
• 114431-62-8
• 3-(8-amino-1,3-dimethyl-2,6-dioxopurin-7-yl)propanoic acid
• AKOS015831300
• STL565945
• 3-(8-Amino-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)propanoic acid
• 3-(8-amino-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)propanoic acid

• Inchi： 1S/C10H13N5O4/c1-13-7-6(8(18)14(2)10(13)19)15(9(11)12-7)4-3-5(16)17/h3-4H2,1-2H3,(H2,11,12)(H,16,17)
• InChI Key： BXQVVDJZCDTBBB-UHFFFAOYSA-N
• SMILES： N1(CCC(O)=O)C2=C(N(C)C(=O)N(C)C2=O)N=C1N

Computed Properties

• Exact Mass: 267.09675391Da
• Monoisotopic Mass: 267.09675391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 122Ų

Additional information on 7H-Purine-7-propanoic acid, 8-amino-1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-

Recent Advances in the Study of 7H-Purine-7-propanoic acid, 8-amino-1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo- (CAS: 114431-62-8)

The compound 7H-Purine-7-propanoic acid, 8-amino-1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo- (CAS: 114431-62-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This purine derivative is of particular interest due to its potential applications in drug development, particularly in the modulation of adenosine receptors and other purinergic signaling pathways. Recent studies have explored its synthesis, pharmacological properties, and therapeutic potential, shedding light on its mechanism of action and possible clinical applications.

One of the key findings in recent research is the compound's role as a potent adenosine receptor antagonist. Adenosine receptors play a critical role in various physiological processes, including inflammation, immune response, and neurotransmission. The ability of 7H-Purine-7-propanoic acid, 8-amino-1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo- to selectively inhibit certain subtypes of adenosine receptors makes it a promising candidate for the development of novel therapeutics for conditions such as Parkinson's disease, chronic pain, and inflammatory disorders. Structural-activity relationship (SAR) studies have further elucidated the molecular interactions that contribute to its selectivity and efficacy.

In addition to its receptor antagonism, recent investigations have highlighted the compound's potential as a scaffold for the design of new chemical entities. Its unique purine core, combined with the propanoic acid side chain, offers versatility for chemical modifications aimed at enhancing pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. Several research groups have reported successful derivatization strategies, yielding analogs with improved binding affinity and reduced off-target effects. These advancements underscore the compound's utility in medicinal chemistry and drug discovery.

Another area of focus has been the development of efficient synthetic routes for 7H-Purine-7-propanoic acid, 8-amino-1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-. Traditional synthetic methods often involve multi-step procedures with low yields and challenging purification steps. However, recent innovations in catalytic and enzymatic synthesis have streamlined the production process, enabling higher yields and scalability. These improvements are critical for facilitating further preclinical and clinical studies, as well as for potential industrial-scale manufacturing.

Preclinical studies have provided promising results regarding the compound's safety and efficacy. In vivo models of neurodegenerative diseases and inflammatory conditions have demonstrated significant therapeutic effects, with minimal adverse effects reported. These findings support the potential for advancing 7H-Purine-7-propanoic acid, 8-amino-1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo- into clinical trials. However, further research is needed to fully understand its long-term safety profile and to optimize dosing regimens for human use.

In conclusion, the latest research on 7H-Purine-7-propanoic acid, 8-amino-1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo- (CAS: 114431-62-8) highlights its significant potential in drug discovery and development. Its unique pharmacological properties, coupled with advancements in synthesis and derivatization, position it as a valuable tool for addressing unmet medical needs. Continued exploration of its mechanisms and applications will likely yield further insights and opportunities for therapeutic innovation in the coming years.